Cas no 28217-87-0 (benzhydryl pyrazine)
benzhydryl pyrazine structure
Product Name:benzhydryl pyrazine
CAS No:28217-87-0
MF:C17H14N2
MW:246.306463718414
CID:915026
PubChem ID:520369
Update Time:2025-04-19
benzhydryl pyrazine Chemical and Physical Properties
Names and Identifiers
-
- benzhydryl pyrazine
- 2-benzhydrylpyrazine
- SCHEMBL11639765
- DTXSID30334325
- 28217-87-0
-
- Inchi: 1S/C17H14N2/c1-3-7-14(8-4-1)17(15-9-5-2-6-10-15)16-13-18-11-12-19-16/h1-13,17H
- InChI Key: NQJKHIJTEVVVKS-UHFFFAOYSA-N
- SMILES: N1C=CN=CC=1C(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 246.11582
- Monoisotopic Mass: 246.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
benzhydryl pyrazine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
28217-87-0 (benzhydryl pyrazine) Related Products
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- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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